(4R,12aS)-7-Hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid

• IUPAC Name: (3S,7R)-11-hydroxy-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-13-carboxylic acid
• InChI: InChI=1S/C13H14N2O6/c1-6-2-3-21-8-5-14-4-7(13(19)20)10(16)11(17)9(14)12(18)15(6)8/h4,6,8,17H,2-3,5H2,1H3,(H,19,20)/t6-,8+/m1/s1
• InChI Key: KVXRWTBFPVMIGC-SVRRBLITSA-N
• Canonical SMILES: CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)O)O
• Isomeric SMILES: C[C@@H]1CCO[C@@H]2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)O)O
• Molecular Formula: C13H14N2O6
• Molecular Weight: 294.26 g/mol

Description

(4R,12aS)-7-Hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O6 and its molecular weight is 294.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4R,12aS)-7-Hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4R,12aS)-7-Hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Interaction with Bovine Serum Albumin : A study investigated the interaction between bovine serum albumin (BSA) and a novel synthesized compound closely related to your query. This interaction was examined using fluorescence spectroscopy, fluorescence anisotropy, fluorescence lifetime, and molecular docking methods, providing insights into the binding mechanism and potential applications in biological systems (Behera et al., 2021).

• Synthesis and Properties of Pyrido-pyrimidines and Oxazines : Another research focused on the synthesis and properties of various pyrido-pyrimidines and oxazines, exploring their chemical structures, reactions, and potential applications. This study contributes to the understanding of the chemical properties of compounds similar to your query (Gelling & Wibberley, 1969).

• Antibacterial Activities : A compound structurally related to your query was synthesized, and its antibacterial activities were investigated. The study found potent antibacterial activity against Gram-positive and Gram-negative pathogens, including Pseudomonas aeruginosa, suggesting potential applications in developing new antibacterial agents (Hayakawa, Hiramitsu, & Tanaka, 1984).

• Synthesis of Pyrazolooxazines : Research on the thermolysis of certain compounds led to the synthesis of pyrazolooxazines. The study examined the structural confirmation and potential applications of these compounds in chemical synthesis and drug development (Zhulanov, Dmitriev, & Maslivets, 2017).

• Chemistry of Pyrido-oxazines and Related Compounds : A comprehensive survey on the chemistry of pyrido-oxazines and related compounds discussed their synthesis, pharmacology, and potential applications, including the inhibition of human multidrug resistance P-glycoprotein (Hermecz, 2003).